
Kojibiose disaccharide linkage and its
significance

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Kojibiose

Cat. No.: B1673742 Get Quote

The Kojibiose Disaccharide: Structure and
Linkage
Kojibiose, systematically named 2-O-α-D-glucopyranosyl-D-glucose, is a glucobiose—a

disaccharide formed from two glucose units.[3][4] Its defining feature is the α-1,2-glycosidic

bond that connects the anomeric carbon (C1) of one glucose molecule to the hydroxyl group on

the second carbon (C2) of the other glucose molecule.[1][5] This specific linkage distinguishes

it from more common glucobioses like maltose (α-1,4) and isomaltose (α-1,6).[5]

The α-1,2 linkage confers significant biochemical properties. Notably, it is resistant to hydrolysis

by common mammalian digestive enzymes such as α-amylase and sucrase-isomaltase, which

are specific for other glycosidic bonds.[6] This resistance allows kojibiose to pass through the

upper gastrointestinal tract largely undigested, a key factor in its prebiotic activity.[6][7]

Natural Occurrence: Kojibiose is found in small quantities in natural products such as honey

(approximately 3%), sake, and beer.[8][9] It is also a known product of glucose caramelization.

[8][10] However, these sources are insufficient for practical isolation.[11]

Synthesis and Production of Kojibiose
The limited availability and high cost of kojibiose have historically hindered its study.[11] While

chemical synthesis is possible, it often involves low yields and the production of toxic waste.
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[11] Biotechnological methods, particularly enzymatic synthesis, have emerged as the most

efficient and scalable production routes.

Enzymatic Synthesis
The most successful methods for kojibiose production utilize enzymes that can catalyze the

formation of the α-1,2-glycosidic bond through transglucosylation.

Sucrose Phosphorylase (SPase): A highly efficient process uses sucrose phosphorylase

(SPase), particularly engineered variants from Bifidobacterium adolescentis.[2][11] In this

reaction, SPase transfers a glucose moiety from a donor substrate, sucrose, to an acceptor,

glucose, to form kojibiose and fructose.[6] Enzyme engineering, through techniques like

rational design and random mutagenesis, has led to the development of double mutant

enzymes (e.g., L341I_Q345S) with over 95% selectivity for kojibiose synthesis, significantly

improving yield and purity.[2][12] This process is attractive for industrial-scale production due to

the use of inexpensive substrates.[2]

Multi-Enzyme Systems: Another biotechnological approach involves a two-step enzymatic

cascade.[7]

Dextransucrase: This enzyme, from Leuconostoc mesenteroides, catalyzes a

transglycosylation reaction between sucrose (donor) and lactose (acceptor) to form 4-O-β-D-

galactopyranosyl-kojibiose (4GK).[7][13]

β-Galactosidase: The intermediate trisaccharide is then hydrolyzed by β-galactosidase from

Kluyveromyces lactis, which cleaves the galactose residue to yield pure kojibiose.[13][14]

This method can achieve a yield of 38% with high purity (≥99%) after purification.[13]

Experimental Protocol: Kojibiose Synthesis via
Engineered SPase
This protocol is adapted from methodologies described for the synthesis using Bifidobacterium

adolescentis sucrose phosphorylase (BaSP) variants.[11][12][15]

1. Reaction Setup:
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Substrates: Prepare a solution of 500 mM sucrose and 500 mM glucose in a suitable buffer

(e.g., 50 mM MOPS, pH 6.5-7.0) or in Milli-Q water, as the pH remains stable.[11][15]

Enzyme: Add the purified, heat-stable BaSP variant (e.g., L341I_Q345S) to a final

concentration of 2 mg/mL.[11][12]

Incubation: Maintain the reaction mixture at 55°C with gentle agitation.[11][12] The optimal

temperature for this heat-stable variant ensures high activity and stability over extended

periods.[6]

Monitoring: Monitor the reaction progress by taking samples at regular intervals (e.g., every

4-8 hours) and analyzing them via HPLC to quantify the concentrations of sucrose, glucose,

fructose, and kojibiose.[15] The reaction typically reaches a high yield (e.g., 350 mM

kojibiose) within 24 hours.[12]

2. Reaction Termination and Product Purification:

Termination: Stop the reaction by heat inactivation, for example, by boiling the mixture for 10

minutes.[15]

Centrifugation: Centrifuge the mixture at high speed (e.g., 12,000 x g for 20 minutes) to

pellet the denatured enzyme and any other insoluble components.[15]

Selective Fermentation: To remove residual glucose, sucrose, and the fructose byproduct,

treat the supernatant with baker's yeast (Saccharomyces cerevisiae). Add approximately 30

g/L of yeast and incubate at 30°C for 6-8 hours.[6][12] The yeast consumes the unwanted

mono- and disaccharides, leaving the non-fermentable kojibiose in solution.

Crystallization: Remove the yeast cells by centrifugation. Evaporate the resulting solution to

increase the solute concentration (e.g., to a Brix value of 48).[12] Induce crystallization by

cooling the concentrated solution.

Final Product: Collect the kojibiose crystals by filtration and wash with cold ethanol to

remove any remaining soluble impurities. The final product can achieve a purity exceeding

99.5%.[12]

Biological Significance and Applications
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Kojibiose exhibits several biological activities that make it a molecule of significant interest for

therapeutic and nutraceutical applications.

Prebiotic and Gut Health Modulator
Due to its resistance to digestion, kojibiose acts as a prebiotic.[6][16] It travels to the colon

where it is selectively fermented by beneficial gut bacteria, such as Bifidobacterium.[6][17] This

fermentation process leads to the production of short-chain fatty acids (SCFAs), which are

crucial for maintaining gut health and have systemic benefits.[6] Studies have shown that

conditioning a gut microbiota inoculum with kojibiose profoundly induces the growth of

bifidobacteria.[17] Its potential to modulate the gut microbiome makes it a promising functional

food ingredient for improving digestive health.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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